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Compound of Interest

Compound Name:
3'-Fluoro-4'-

(trifluoromethyl)propiophenone

Cat. No.: B1302409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3'-Fluoro-4'-(trifluoromethyl)propiophenone, a fluorinated aromatic ketone of

interest in synthetic and medicinal chemistry. The document details its chemical structure,

summarizes its known quantitative data, and outlines general safety and handling procedures.

Core Chemical Information
Chemical Structure and Identity

3'-Fluoro-4'-(trifluoromethyl)propiophenone, with the systematic IUPAC name 1-[3-Fluoro-4-

(trifluoromethyl)phenyl]propan-1-one, is a halogenated propiophenone derivative.[1] Its

structure features a propiophenone core substituted with a fluorine atom at the 3' position and a

trifluoromethyl group at the 4' position of the phenyl ring.

Molecular Formula: C₁₀H₈F₄O[1][2][3]

Molecular Weight: 220.16 g/mol [1][2][3][4]

CAS Number: 237761-78-3[1][2][4]

Physicochemical Properties
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3'-Fluoro-4'-(trifluoromethyl)propiophenone is a white crystalline solid at room temperature.

[5] The incorporation of fluorine and a trifluoromethyl group significantly influences its physical

and chemical characteristics, such as polarity and reactivity.

Property Value Source

Appearance White Solid / solid [5][6]

Melting Point 35-38 °C [2][7]

Boiling Point 244 °C at 760 mmHg [2]

Refractive Index 1.436 [2]

Synthesis and Reactivity
While specific, detailed experimental protocols for the synthesis of 3'-Fluoro-4'-
(trifluoromethyl)propiophenone are not readily available in the public domain, its structure

suggests that it can be synthesized through established methods of organic chemistry. A

plausible synthetic route would involve the Friedel-Crafts acylation of 1-fluoro-2-

(trifluoromethyl)benzene with propionyl chloride or propionic anhydride in the presence of a

Lewis acid catalyst.

The logical workflow for such a synthesis is depicted below:
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Figure 1. A logical workflow for the synthesis of 3'-Fluoro-4'-(trifluoromethyl)propiophenone.

Biological Activity and Applications in Drug
Development
Currently, there is a lack of publicly available information regarding the specific biological

activities of 3'-Fluoro-4'-(trifluoromethyl)propiophenone or its involvement in any signaling

pathways. However, the presence of the trifluoromethyl group is a common feature in many

modern pharmaceuticals. This group can enhance metabolic stability, lipophilicity, and binding

affinity of drug candidates to their targets.

Fluorinated propiophenone scaffolds are valuable intermediates in the synthesis of more

complex molecules with potential therapeutic applications. Further research is required to

elucidate the specific biological profile of this compound and its potential as a building block in

drug discovery programs.
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Experimental Protocols
Detailed experimental protocols for specific applications of 3'-Fluoro-4'-
(trifluoromethyl)propiophenone are not currently documented in publicly accessible scientific

literature. Researchers interested in utilizing this compound would need to develop their own

protocols based on standard laboratory procedures for similar chemical entities.

Safety and Handling
Hazard Identification:

Skin Irritation: Causes skin irritation.[6]

Eye Irritation: Causes serious eye irritation.[6]

Allergic Skin Reaction: May cause an allergic skin reaction.[6]

Precautionary Measures:

Personal Protective Equipment: Wear protective gloves, protective clothing, eye protection,

and face protection.[6]

Handling: Use only in a well-ventilated area or in a chemical fume hood. Avoid breathing dust

or vapor. Do not get in eyes, on skin, or on clothing.[6]

Storage: Keep container tightly closed and store in a cool, dry, well-ventilated place.[6]

First Aid:

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[6]

Skin Contact: Wash with plenty of soap and water. If skin irritation or rash occurs, seek

medical advice/attention.[6]

The logical relationship for handling a chemical exposure is outlined in the following diagram:
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Chemical Exposure Occurs
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Figure 2. First aid workflow for chemical exposure.

Conclusion
3'-Fluoro-4'-(trifluoromethyl)propiophenone is a chemical compound with potential

applications as a building block in organic synthesis, particularly in the field of medicinal

chemistry. While detailed information on its biological activity and specific experimental uses is

currently limited, its structural features suggest it could be a valuable intermediate for the

development of novel therapeutic agents. Standard laboratory safety protocols should be

strictly followed when handling this compound. Further research is warranted to fully explore its

chemical reactivity and biological potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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